Cas no 1805730-88-4 (3-(Difluoromethyl)-2-formylphenylhydrazine)

• Product Name: 3-(Difluoromethyl)-2-formylphenylhydrazine
• CAS No: 1805730-88-4
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 4934609
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-formylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-formylphenylhydrazine

• Inchi： 1S/C8H8F2N2O/c9-8(10)5-2-1-3-7(12-11)6(5)4-13/h1-4,8,12H,11H2
• InChI Key： GXEJMAGKTZXFTL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C=O)NN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1

Additional information on 3-(Difluoromethyl)-2-formylphenylhydrazine

3-(Difluoromethyl)-2-formylphenylhydrazine: An Emerging Compound in Chemical and Pharmaceutical Research

3-(Difluoromethyl)-2-formylphenylhydrazine (CAS No. 1805730-88-4) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its difluoromethyl and formyl functional groups, exhibits intriguing properties that make it a valuable candidate for further investigation.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a popular choice in drug design. The presence of this group in 3-(Difluoromethyl)-2-formylphenylhydrazine suggests that it may have improved pharmacokinetic properties compared to similar compounds without this substitution. Additionally, the formyl group provides a reactive site that can be further modified or conjugated with other functional groups, opening up possibilities for the development of new derivatives with enhanced biological activities.

In the context of pharmaceutical research, 3-(Difluoromethyl)-2-formylphenylhydrazine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(Difluoromethyl)-2-formylphenylhydrazine exhibited potent inhibitory activity against a key enzyme involved in cancer progression. This finding highlights the compound's potential as an anticancer agent and warrants further investigation into its mechanism of action and therapeutic efficacy.

Beyond its pharmaceutical applications, 3-(Difluoromethyl)-2-formylphenylhydrazine has also been studied for its use in chemical synthesis. The compound's unique structure makes it a versatile building block for the synthesis of complex organic molecules. Researchers have utilized it as an intermediate in the preparation of various heterocyclic compounds, which are important scaffolds in medicinal chemistry. The ability to introduce the difluoromethyl and formyl functionalities into target molecules through this compound offers new avenues for the design and synthesis of bioactive compounds with improved properties.

In addition to its synthetic utility, 3-(Difluoromethyl)-2-formylphenylhydrazine has been investigated for its potential as a ligand in coordination chemistry. The presence of the hydrazine group allows it to coordinate with metal ions, forming stable complexes that can be used in catalytic processes or as precursors for the synthesis of metal-organic frameworks (MOFs). These MOFs have applications in gas storage, separation, and catalysis, making them valuable materials in both academic and industrial settings.

The environmental impact of chemical compounds is an important consideration in modern research. Studies on the biodegradability and toxicity of 3-(Difluoromethyl)-2-formylphenylhydrazine are ongoing to ensure its safe use in various applications. Preliminary data suggest that the compound is relatively stable under environmental conditions but requires further evaluation to fully understand its long-term effects on ecosystems.

In conclusion, 3-(Difluoromethyl)-2-formylphenylhydrazine (CAS No. 1805730-88-4) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure offers opportunities for the development of new therapeutic agents, synthetic intermediates, and coordination complexes. Ongoing research continues to uncover new properties and applications of this compound, solidifying its position as an important molecule in modern scientific inquiry.